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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction of metals from aqueous
solutions using Diisobutyl Hydrogen Phosphate (DIBP) as the extractant. The methodologies
outlined below are based on established principles of solvent extraction by organophosphorus
compounds and can be adapted for specific metal separation and purification needs.

Overview and Principle

Diisobutyl Hydrogen Phosphate (DIBP) is an acidic organophosphorus extractant used in
hydrometallurgy to selectively extract metal ions from aqueous solutions. The process, known
as solvent extraction or liquid-liquid extraction, relies on the principle of partitioning a metal
solute between two immiscible liquid phases: an aqueous phase containing the metal ions and
an organic phase consisting of DIBP dissolved in a suitable organic diluent.

The extraction mechanism is a cation exchange reaction where the proton of the acidic
extractant is exchanged for a metal cation. The efficiency of this extraction is highly dependent
on the pH of the aqueous phase.[1] Generally, as the pH increases, the extraction of metal ions
also increases.[1] The extracted metal can then be recovered from the organic phase in a
concentrated form through a stripping process, typically using a strong acid solution.

Quantitative Data Summary
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The following tables summarize typical quantitative data for metal extraction using acidic
organophosphorus extractants like DIBP. The exact values will vary depending on the specific
metal, the composition of the aqueous and organic phases, and the operating conditions.

Table 1: Effect of pH on the Extraction Efficiency of Various Metals

pH for 50% Extraction Optimal pH Range for
Metal lon .
(pHo.5) Extraction
Fe(lll) ~1.0-1.5 2.0-3.0
Zn(l) ~2.0-25 3.0-4.0
cu(ll) ~25-3.0 35-5.0
Co(ll) ~3.0-35 4.0-55
Ni(ll) ~3.5-4.0 45-6.0

Note: Data is illustrative and based on the general behavior of dialkyl phosphoric acid
extractants.

Table 2: Influence of DIBP Concentration on Extraction Efficiency

DIBP Concentration (viv %) Extraction Efficiency of a Target Metal (%)
5 75 -85

10 85-95

15 > 95

20 > 98

Note: Higher extractant concentrations generally lead to higher extraction efficiencies, but can
also increase viscosity and the cost of the organic phase.

Experimental Protocols
Materials and Reagents
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o Extractant: Diisobutyl Hydrogen Phosphate (DIBP)
o Diluent: Kerosene, hexane, or other suitable aliphatic or aromatic solvent
e Aqueous Feed: Solution containing the metal ions to be extracted

e pH Adjustment: Dilute solutions of a strong acid (e.g., HCI, H2SOa4) and a strong base (e.g.,
NaOH)

» Stripping Agent: Concentrated solution of a strong acid (e.g., 2-6 M H2SOa4 or HCI)
o Phase Separation: Separatory funnels
o Agitation: Mechanical shaker or magnetic stirrer

o Analytical Equipment: Atomic Absorption Spectrometer (AAS) or Inductively Coupled
Plasma-Optical Emission Spectrometer (ICP-OES) for metal concentration analysis

Preparation of the Organic Phase

o Prepare the desired volume of the organic phase by dissolving a specific concentration of
Diisobutyl Hydrogen Phosphate (e.g., 10-20% v/v) in the chosen organic diluent (e.g.,
kerosene).

e Thoroughly mix the solution until the DIBP is completely dissolved.

Extraction Procedure

» Take a known volume of the aqueous feed solution containing the metal ions in a separatory
funnel.

» Adjust the pH of the aqueous solution to the desired value using dilute acid or base. The
optimal pH will depend on the target metal (refer to Table 1).

e Add an equal volume of the prepared organic phase to the separatory funnel (Organic to
Aqueous phase ratio, O:A = 1:1). The O:Aratio can be varied to optimize extraction.
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Shake the separatory funnel vigorously for a predetermined time (e.g., 10-30 minutes) to
ensure thorough mixing and allow the extraction equilibrium to be reached.

Allow the two phases to separate completely. The organic phase, now loaded with the metal-
DIBP complex, will typically be the upper layer.

Carefully separate the two phases. The aqueous phase is now the raffinate, depleted of the
extracted metal.

Analyze the metal concentration in the raffinate using AAS or ICP-OES to determine the
extraction efficiency.

Stripping Procedure

Take the metal-loaded organic phase from the extraction step and place it in a clean
separatory funnel.

Add a specific volume of the stripping agent (e.g., 2 M H2S0Oa4). The O:A ratio for stripping is
often lower than for extraction (e.g., 2:1 or 4:1) to obtain a concentrated metal solution.

Shake the funnel for a sufficient time (e.g., 15-30 minutes) to allow the metal to be stripped
from the organic phase back into the agueous phase.

Allow the phases to separate.

Collect the aqueous phase, which is now a concentrated solution of the stripped metal salt.
The organic phase is now regenerated and can be recycled for further extraction cycles.

Analyze the metal concentration in the stripped aqueous solution and the regenerated
organic phase to determine the stripping efficiency.

Diagrams
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Caption: Workflow for metal extraction using Diisobutyl Hydrogen Phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diisobutyl-hydrogen-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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